isopropyl 4-[4-(4-butoxy-3-methoxybenzylidene)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl]benzoate
isopropyl 4-[4-(4-butoxy-3-methoxybenzylidene)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl]benzoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0994383
InChI:
InChI=1S/C26H30N2O5/c1-6-7-14-32-23-13-8-19(16-24(23)31-5)15-22-18(4)27-28(25(22)29)21-11-9-20(10-12-21)26(30)33-17(2)3/h8-13,15-17H,6-7,14H2,1-5H3/b22-15-
SMILES:
CCCCOC1=C(C=C(C=C1)C=C2C(=NN(C2=O)C3=CC=C(C=C3)C(=O)OC(C)C)C)OC
Molecular Formula:
C26H30N2O5
Molecular Weight:
450.5 g/mol
isopropyl 4-[4-(4-butoxy-3-methoxybenzylidene)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl]benzoate
CAS No.:
Cat. No.: VC0994383
Molecular Formula: C26H30N2O5
Molecular Weight: 450.5 g/mol
* For research use only. Not for human or veterinary use.
![isopropyl 4-[4-(4-butoxy-3-methoxybenzylidene)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl]benzoate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C26H30N2O5 |
|---|---|
| Molecular Weight | 450.5 g/mol |
| IUPAC Name | propan-2-yl 4-[(4Z)-4-[(4-butoxy-3-methoxyphenyl)methylidene]-3-methyl-5-oxopyrazol-1-yl]benzoate |
| Standard InChI | InChI=1S/C26H30N2O5/c1-6-7-14-32-23-13-8-19(16-24(23)31-5)15-22-18(4)27-28(25(22)29)21-11-9-20(10-12-21)26(30)33-17(2)3/h8-13,15-17H,6-7,14H2,1-5H3/b22-15- |
| Standard InChI Key | DRXDYDUXVUBVIC-JCMHNJIXSA-N |
| Isomeric SMILES | CCCCOC1=C(C=C(C=C1)/C=C\2/C(=NN(C2=O)C3=CC=C(C=C3)C(=O)OC(C)C)C)OC |
| SMILES | CCCCOC1=C(C=C(C=C1)C=C2C(=NN(C2=O)C3=CC=C(C=C3)C(=O)OC(C)C)C)OC |
| Canonical SMILES | CCCCOC1=C(C=C(C=C1)C=C2C(=NN(C2=O)C3=CC=C(C=C3)C(=O)OC(C)C)C)OC |
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